2-anilino-6-methyl-5-(2-phenylethyl)-4(3H)-pyrimidinone

• IUPAC Name: 2-anilino-4-methyl-5-(2-phenylethyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C19H19N3O/c1-14-17(13-12-15-8-4-2-5-9-15)18(23)22-19(20-14)21-16-10-6-3-7-11-16/h2-11H,12-13H2,1H3,(H2,20,21,22,23)
• InChI Key: UIULQXDJITYWSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)NC2=CC=CC=C2)CCC3=CC=CC=C3
• Molecular Formula: C19H19N3O
• Molecular Weight: 305.4 g/mol

Description

2-anilino-6-methyl-5-(2-phenylethyl)-4(3H)-pyrimidinone, also known as CEP-26401, is a pyrimidinone derivative that has shown potential as a therapeutic agent in various scientific research studies. It is a small molecule compound that has been synthesized and tested for its biochemical and physiological effects in different laboratory experiments.

Mechanism of Action

The mechanism of action of 2-anilino-6-methyl-5-(2-phenylethyl)-4(3H)-pyrimidinone involves the inhibition of PDE4, which is responsible for the hydrolysis of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP). By inhibiting PDE4, 2-anilino-6-methyl-5-(2-phenylethyl)-4(3H)-pyrimidinone increases the intracellular levels of cAMP and cGMP, which in turn activate protein kinase A (PKA) and protein kinase G (PKG), respectively. These kinases then phosphorylate various downstream targets, leading to the modulation of various cellular processes, such as inflammation, immune response, and smooth muscle relaxation.
Biochemical and Physiological Effects:
2-anilino-6-methyl-5-(2-phenylethyl)-4(3H)-pyrimidinone has been shown to exhibit potent anti-inflammatory and immunomodulatory effects in various biochemical and physiological studies. It has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α, IL-6, and IL-1β, and increase the production of anti-inflammatory cytokines, such as IL-10. Additionally, 2-anilino-6-methyl-5-(2-phenylethyl)-4(3H)-pyrimidinone has been shown to inhibit the proliferation and activation of T cells, B cells, and macrophages, which play critical roles in the pathogenesis of various inflammatory and autoimmune diseases. Furthermore, 2-anilino-6-methyl-5-(2-phenylethyl)-4(3H)-pyrimidinone has been found to exhibit potent smooth muscle relaxant effects, which make it a potential candidate for the treatment of various respiratory diseases, such as asthma and chronic obstructive pulmonary disease (COPD).

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-anilino-6-methyl-5-(2-phenylethyl)-4(3H)-pyrimidinone is its potent inhibitory activity against PDE4, which makes it a potential candidate for the treatment of various inflammatory and autoimmune diseases. Additionally, 2-anilino-6-methyl-5-(2-phenylethyl)-4(3H)-pyrimidinone has been found to exhibit potent smooth muscle relaxant effects, which make it a potential candidate for the treatment of various respiratory diseases. However, one of the limitations of 2-anilino-6-methyl-5-(2-phenylethyl)-4(3H)-pyrimidinone is its low solubility in water, which makes it difficult to administer in vivo. Additionally, the long-term safety and efficacy of 2-anilino-6-methyl-5-(2-phenylethyl)-4(3H)-pyrimidinone in humans are yet to be established.

Future Directions

There are several future directions for the research and development of 2-anilino-6-methyl-5-(2-phenylethyl)-4(3H)-pyrimidinone. One of the potential directions is the optimization of the synthesis method to improve the yield and purity of 2-anilino-6-methyl-5-(2-phenylethyl)-4(3H)-pyrimidinone. Additionally, further studies are needed to establish the long-term safety and efficacy of 2-anilino-6-methyl-5-(2-phenylethyl)-4(3H)-pyrimidinone in humans. Furthermore, the potential of 2-anilino-6-methyl-5-(2-phenylethyl)-4(3H)-pyrimidinone as a therapeutic agent for the treatment of various inflammatory and autoimmune diseases needs to be further explored in preclinical and clinical studies. Finally, the potential of 2-anilino-6-methyl-5-(2-phenylethyl)-4(3H)-pyrimidinone as a smooth muscle relaxant for the treatment of various respiratory diseases needs to be further investigated in preclinical and clinical studies.

Synthesis Methods

2-anilino-6-methyl-5-(2-phenylethyl)-4(3H)-pyrimidinone can be synthesized using a multi-step process involving the reaction of different reagents and solvents. The synthesis method starts with the reaction of 4-chloro-6-methyl-5-nitropyrimidine with sodium hydride in dimethylformamide, followed by the addition of aniline to form 2-anilino-6-methyl-5-nitropyrimidine. The next step involves the reduction of the nitro group using hydrogen gas and palladium on carbon catalyst to obtain 2-anilino-6-methyl-5-aminopyrimidine. Finally, the reaction of 2-anilino-6-methyl-5-aminopyrimidine with 2-phenylethylbromide in the presence of cesium carbonate in dimethylformamide yields 2-anilino-6-methyl-5-(2-phenylethyl)-4(3H)-pyrimidinone.

Scientific Research Applications

2-anilino-6-methyl-5-(2-phenylethyl)-4(3H)-pyrimidinone has been extensively studied for its potential therapeutic effects in various scientific research studies. It has been found to exhibit potent inhibitory activity against phosphodiesterase 4 (PDE4), an enzyme that plays a critical role in the regulation of various inflammatory and immune responses. The inhibition of PDE4 by 2-anilino-6-methyl-5-(2-phenylethyl)-4(3H)-pyrimidinone has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α, IL-6, and IL-1β, and increase the production of anti-inflammatory cytokines, such as IL-10. These effects make 2-anilino-6-methyl-5-(2-phenylethyl)-4(3H)-pyrimidinone a potential candidate for the treatment of various inflammatory and autoimmune diseases, such as psoriasis, rheumatoid arthritis, and inflammatory bowel disease.